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Compound of Interest

Compound Name: Acdpa

Cat. No.: B1237359

Introduction

Azodicarbonamide (ADCA), also known by synonyms such as ADA and azo(bis)formamide, is
a synthetic crystalline solid with the molecular formula C2HaN+O2.[1][2] It presents as a yellow
to orange-red, odorless powder.[1][2][3] While it has been used as a dough conditioner and
flour bleaching agent in the food industry (E number E927), its principal application is as a
chemical blowing agent in the production of foamed plastics and rubbers, such as PVC,
polyolefins, and synthetic leather.[1][3][4] Its utility is derived from its characteristic thermal
decomposition, which releases a significant volume of gas, creating a cellular structure within
polymer matrices.[5] This guide provides a comprehensive overview of the core physical and
chemical properties of Azodicarbonamide, intended for researchers, scientists, and
professionals in drug development and material science.

Section 1: Identification and Nomenclature

The fundamental identifiers for Azodicarbonamide are summarized below, providing a clear
reference for its classification and chemical identity.
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Identifier Value

IUPAC Name (E)-carbamoyliminourea[2]
CAS Number 123-77-3[2]

Molecular Formula C2HaN4O2[1][2]

Molecular Weight 116.08 g/mol [2][6]

ADCA, ADA, Azobisformamide,

Common Synonyms Azodicarboxamide, Diazenedicarboxamide[1][2]

[4]

Section 2: Physical Properties

The physical characteristics of Azodicarbonamide are crucial for its handling, storage, and
application, particularly in polymer processing.

Core Physical Data

Quantitative physical data for Azodicarbonamide are presented in the table below. Its high
decomposition temperature and insolubility in common solvents are key features.

Property Value Reference(s)

Yellow to orange-red
Appearance _ [11[2][3]
crystalline powder

Odor Odorless [11031[7]
N 195 - 210 °C (in air,
Decomposition Temperature -~ [11[71181[9]
unmodified)
Specific Gravity 1.65 g/cm3 at 20 °C [6][10]
Vapor Pressure 2.53 x 10711 kPa at 20 °C [4]

Solubility

Azodicarbonamide's solubility is limited, a factor that influences its dispersion in various media.
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Solvent Solubility Reference(s)

Insoluble (<0.1 mg/mL at 21

Water °) [216]
Common Organic Solvents Insoluble [2][6]
Dimethyl sulfoxide (DMSO) Soluble [2][4]
N,N-Dimethylformamide (DMF)  Soluble [4]

Particle Size

The particle size of Azodicarbonamide is a critical parameter, especially in its role as a blowing
agent, as it affects the efficiency and uniformity of foam cell structure.[11] Commercial grades
are available in various particle size distributions:

e Fine Grades: Average particle diameter of less than 8 microns.[11]
» Intermediate Grades: Average particle diameter between 8 and 12 microns.[11]
o Coarse Grades: Average particle diameter greater than 12 microns.[11]

For many polymer applications, a particle size between 3 to 7 microns is recommended to
achieve uniform foaming and prevent defects.[12] Some specialized applications utilize
micronized powders with a mean diameter (d50) of 2 um or less.[13]

Section 3: Chemical Properties and Reactivity

The chemical behavior of Azodicarbonamide is dominated by the reactivity of its azo group and
its thermal instability.

Synthesis

The industrial synthesis of Azodicarbonamide is typically a two-step process. The first step
involves the reaction of urea with hydrazine to form an intermediate, 1,2-dicarbamoylhydrazine,
commonly known as biurea.[1] In the second step, this biurea intermediate is oxidized to yield
Azodicarbonamide.[1] Various oxidizing agents can be employed, including chlorine, sodium
chlorate, or greener alternatives like hydrogen peroxide.[1][4][14]
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A simplified two-step synthesis pathway for Azodicarbonamide.

Thermal Decomposition

The primary application of Azodicarbonamide as a blowing agent is due to its thermal
decomposition, which is an exothermic process.[5] When heated, it breaks down to produce a
mixture of gases, primarily nitrogen (N2), carbon monoxide (CO), carbon dioxide (CO:z), and
ammonia (NHs).[1][4][5] The solid residues mainly consist of biurea, but can also include
urazole and cyanuric acid depending on the conditions.[1][15][16] The decomposition
temperature can be lowered from its typical 200 °C range to as low as 160-170 °C by the
addition of activators, which are often metal salts or oxides (e.g., zinc, lead, or cadmium
compounds).[1][9]
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Simplified thermal decomposition pathway of Azodicarbonamide.

Other Chemical Reactions

As an Oxidizing Agent: In the presence of moisture, such as in flour dough,
Azodicarbonamide acts as an oxidizing agent. Its main reaction product in this context is
biurea, which is stable during baking.[1]

Hydrolysis: It reacts with hot water to produce nitrogen, carbon monoxide, and ammonia.[6]
Acid Decomposition: It decomposes in hot hydrochloric acid.[6]

Incompatibilities: Azodicarbonamide is incompatible with strong acids, strong bases, and
compounds of heavy metals.[6]
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Section 4: Crystal Structure

X-ray diffraction studies have determined that Azodicarbonamide crystallizes in a monoclinic
system with the space group P21/n.[17] The crystal structure consists of nearly planar
molecules that are linked into sheets by nitrogen-oxygen hydrogen bonds.[17] These sheets
are held together by weaker van der Waals forces, which explains the material's ability to be
easily cleaved.[17]

Section 5: Experimental Protocols

Standardized analytical methods are essential for the quantification and quality control of
Azodicarbonamide in various matrices.

Determination of Azodicarbonamide in Air Samples

This protocol details a method for quantifying airborne ADCA, relevant for occupational health
and safety monitoring.[4][18]

o Objective: To determine the time-weighted average concentration of Azodicarbonamide in
workplace air.

» Methodology:

o Sampling: Air is drawn through a 37-mm Teflon® filter using a calibrated personal
sampling pump at a constant flow rate of 2 L/min.[4][18]

o Sample Preparation: The filter is removed from its cassette in a laboratory setting. It is
placed into a scintillation vial, and a precise volume (e.g., 2 mL) of Dimethyl sulfoxide
(DMSO) is added as an extraction solvent.[18]

o Extraction: The vial is agitated in a sonic bath for approximately one hour to ensure
complete dissolution of the ADCA from the filter into the DMSO.[18]

o Analysis: The resulting solution is analyzed by High-Performance Liquid Chromatography
(HPLC) equipped with a UV detector.[18][19]

o Quantification: The concentration of ADCA in the sample is determined by comparing its
peak area to a calibration curve generated from certified standards of known
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Experimental workflow for analyzing airborne Azodicarbonamide.

Determination of Azodicarbonamide in Flour

This method is used for the regulatory control and analysis of ADCA as a food additive.[20]
o Objective: To quantify the amount of Azodicarbonamide in wheat flour.
¢ Methodology:

o Sample Preparation: A homogenized sample of flour (e.g., 5 g) is accurately weighed into
a 20 mL centrifuge tube.[20]
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o Extraction: A specific volume of an extraction solvent mixture, typically N,N-
Dimethylformamide and Dimethyl sulfoxide (DMF/DMSO, 9:1 v/v), is added to the tube.
[20] The mixture is vortexed for approximately 10 minutes to extract the ADCA.

o Centrifugation: The sample is centrifuged (e.g., at 4000 rpm for 10 minutes) to separate
the solid flour matrix from the liquid extract.[20]

o Filtration: The resulting supernatant is carefully collected and passed through a 0.45 pum
syringe filter to remove any remaining particulate matter prior to injection.[20]

o Analysis: The filtered extract is analyzed using HPLC with UV detection.[20] The detection
wavelength is selected based on the UV absorbance maximum of Azodicarbonamide.

o Quantification: The concentration is calculated based on a calibration curve prepared from
ADCA standards in the same solvent mixture.[20]

Spectroscopic Characterization

Various spectroscopic techniques are employed for the structural confirmation and analysis of
Azodicarbonamide.

« Infrared (IR) and Raman Spectroscopy: These vibrational spectroscopy methods are used to
identify functional groups and confirm the molecular structure of ADCA and its decomposition
products like biurea.[21]

o UV-Vis Spectroscopy: This technique is used to characterize the electronic transitions within
the molecule and is the basis for its detection in HPLC analysis.[20]

o Thermal Analysis (TGA/DSC): Thermogravimetric Analysis (TGA) and Differential Scanning
Calorimetry (DSC) are used to study the thermal decomposition profile, determine the
decomposition temperature, and measure the heat released during the exothermic reaction.
[14]

Conclusion

Azodicarbonamide possesses a distinct set of physical and chemical properties that define its
primary industrial role as a chemical blowing agent. Its thermal instability is the most critical
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characteristic, with a well-defined decomposition temperature and gas evolution profile that can
be tailored with activators. While insoluble in water and most common solvents, it is soluble in
polar aprotic solvents like DMSO, which is utilized in analytical procedures. The methodologies
for its synthesis and analysis are well-established, allowing for effective quality control and
monitoring in both industrial and food-related applications. A thorough understanding of these
properties is essential for its safe handling and the optimization of processes in which it is
employed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Azodicarbonamide - Wikipedia [en.wikipedia.org]

e 2. Azodicarbonamide | C2H4N402 | CID 5462814 - PubChem [pubchem.ncbi.nim.nih.gov]
3. nbinno.com [nbinno.com]

e 4. Azodicarbonamide (CICADS) [inchem.org]

e 5. nbinno.com [nbinno.com]

e 6. AZODICARBONAMIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

e 7. fishersci.com [fishersci.com]

» 8. US3305496A - Activated azodicarbonamide - Google Patents [patents.google.com]

e 9. nbinno.com [nbinno.com]

e 10. pharm.sinocurechem.com [pharm.sinocurechem.com]
e 11.icodassociates.com [icodassociates.com]
e 12. chemicaladditives.com.mx [chemicaladditives.com.mx]

e 13. WO2007048820A2 - Micronised azodicarbonamide, the preparation and use thereof -
Google Patents [patents.google.com]

e 14, Study on Catalytic Synthesis of Azodicarbonamide with Hydrogen Peroxide as a Green
Oxidant [ijnc.ir]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1237359?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Azodicarbonamide
https://pubchem.ncbi.nlm.nih.gov/compound/Azodicarbonamide
https://www.nbinno.com/?news/VZP-azodicarbonamide-understanding-the-chemical-compound-and-its-uses
https://www.inchem.org/documents/cicads/cicads/cicad16.htm
https://www.nbinno.com/article/flame-retardants/chemistry-blowing-agent-guide-azodicarbonamide-zq
https://cameochemicals.noaa.gov/chemical/19157
https://www.fishersci.com/store/msds?partNumber=AC105160025&productDescription=AZODICARBONAMIDE%2C+97%25+2.5KG&vendorId=VN00032119&countryCode=US&language=en
https://patents.google.com/patent/US3305496A/en
https://www.nbinno.com/article/flame-retardants/azodicarbonamide-decomposition-temperature-pvc-foaming-iq
https://pharm.sinocurechem.com/azodicarbonamide-cas-123-77-3/
https://icodassociates.com/wp-content/uploads/2019/08/AZO_Presentation.pdf
https://chemicaladditives.com.mx/en/azodicarbonamida-chemical-additives/
https://patents.google.com/patent/WO2007048820A2/en
https://patents.google.com/patent/WO2007048820A2/en
https://www.ijnc.ir/article_239388.html
https://www.ijnc.ir/article_239388.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 15. The mechanism of thermal decomposition of azodicarbonamide and the influence of zinc
oxide [journal.buct.edu.cn]

e 16. The thermal decomposition of azodicarbonamide (1,1'-azobisformamide) - Journal of the
Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

e 17. journals.iucr.org [journals.iucr.org]
o 18. stacks.cdc.gov [stacks.cdc.gov]

e 19. Development and use of a sampling and analytical method for azodicarbonamide -
PubMed [pubmed.ncbi.nlm.nih.gov]

e 20. tools.thermofisher.com [tools.thermofisher.com]

e 21. Comparative studies by IR, Raman, and surface-enhanced Raman spectroscopy of
azodicarbonamide, biurea and semicarbazide hydrochloride - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical and
Chemical Properties of Azodicarbonamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237359#physical-and-chemical-properties-of-
azodicarbonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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